Cas no 686753-00-4 (Oxazole, 2-(3,5-dimethylphenyl)-4,5-dihydro-)
686753-00-4 structure
Product Name:Oxazole, 2-(3,5-dimethylphenyl)-4,5-dihydro-
CAS No:686753-00-4
MF:C11H13NO
MW:175.227022886276
CID:392759
PubChem ID:71374562
Update Time:2025-04-19
Oxazole, 2-(3,5-dimethylphenyl)-4,5-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- Oxazole, 2-(3,5-dimethylphenyl)-4,5-dihydro-
- 2-(3,5-dimethylphenyl)-4,5-dihydro-1,3-oxazole
- DTXSID10797338
- 686753-00-4
-
- Inchi: 1S/C11H13NO/c1-8-5-9(2)7-10(6-8)11-12-3-4-13-11/h5-7H,3-4H2,1-2H3
- InChI Key: VHIWYCUMPDFPOH-UHFFFAOYSA-N
- SMILES: O1CCN=C1C1C=C(C)C=C(C)C=1
Computed Properties
- Exact Mass: 175.09979
- Monoisotopic Mass: 175.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 21.6Ų
Experimental Properties
- PSA: 21.59
Oxazole, 2-(3,5-dimethylphenyl)-4,5-dihydro- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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